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Compound of Interest

Compound Name: Mancozeb

Cat. No.: B076751

Introduction

Mancozeb is a broad-spectrum, non-systemic, contact fungicide belonging to the
dithiocarbamate chemical class.[1][2] It is a coordination product of zinc ion and maneb
(manganese ethylene-bis-dithiocarbamate) and is valued for its multi-site, protective action
against a wide range of fungal pathogens in numerous agricultural and horticultural crops.[1]
Within Integrated Pest Management (IPM) programs, Mancozeb serves as a critical tool for
disease control, particularly as a preventative measure and as a cornerstone for fungicide
resistance management strategies.[3][4] Its multi-site mode of action makes it a low-risk
fungicide for the development of resistance, a crucial attribute in sustainable agriculture.[5][6]

[7]

Mechanism of Action

Mancozeb's efficacy stems from its multi-site inhibitory action on fungal cells.[3][8] Upon
contact, it reacts with and inactivates the sulfhydryl (-SH) groups of amino acids and enzymes
within the fungus.[1] This disruption affects multiple biochemical processes simultaneously,
including lipid metabolism, respiration, and the production of adenosine triphosphate (ATP),
ultimately inhibiting spore germination and mycelial growth on the plant surface.[1][8] As a
member of the Fungicide Resistance Action Committee (FRAC) Group M3, its mechanism is
defined as "multi-site activity,” which signifies its ability to affect numerous metabolic sites
within the target pathogen.[1][5]
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Caption: Multi-site mechanism of action of Mancozeb on fungal cells.

Application in Integrated Pest Management (IPM)
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Mancozeb's role in IPM is primarily as a protectant fungicide, meaning it is most effective when
applied before fungal spores germinate and infect the plant tissue.[2][8] It forms a chemical
barrier on the plant surface, preventing disease establishment.[2][4] Its broad-spectrum activity
allows for the control of numerous diseases simultaneously.[5][9]

Resistance Management: The most significant contribution of Mancozeb to modern IPM
programs is in fungicide resistance management.[4][7][10] Pathogens are less likely to develop
resistance to multi-site fungicides compared to single-site fungicides, which target a specific
metabolic pathway.[5][7] Therefore, Mancozeb is frequently used in rotation or as a tank-mix
partner with single-site fungicides (e.g., strobilurins, DMIs) to delay the development of
resistance to these more at-risk chemistries.[5][10][11]
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Caption: Mancozeb's role in reducing resistance pressure in an IPM spray program.

Quantitative Data Summary
Table 1: General Properties of Mancozeb
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Property Description Reference(s)

Dithiocarbamate (specifically,
Chemical Class an ethylene-bis- [1]8]
dithiocarbamate or EBDC)

Contact, non-systemic,
Mode of Action protective fungicide with multi- [1][2][8]
site activity

M3: "Chemicals with multi-site
FRAC Group activity" [1][5]

Broad-spectrum control of
fungi, including those causing

Target Pathogens blights, leaf spots, rusts, [21[5119]
downy mildews, scabs, and

anthracnose

_ _ Low, due to multi-site mode of
Resistance Risk ) [1][5]
action

Table 2: General Application Rates for Selected Crops
and Diseases

Note: Rates are highly variable based on product formulation, crop, disease pressure, and local
regulations. Always consult the product label.

© 2025 BenchChem. All rights reserved. 4/14 Tech Support


https://en.wikipedia.org/wiki/Mancozeb
https://www.allpesticides.com/mancozeb-fungicide-mode-of-action.html
https://en.wikipedia.org/wiki/Mancozeb
https://www.pomais.com/product/mancozeb/
https://www.allpesticides.com/mancozeb-fungicide-mode-of-action.html
https://en.wikipedia.org/wiki/Mancozeb
https://www.mda.state.mn.us/mancozeb-fungicide
https://www.pomais.com/product/mancozeb/
https://www.mda.state.mn.us/mancozeb-fungicide
https://www.chemicalbook.com/article/toxicity-of-mancozeb.htm
https://en.wikipedia.org/wiki/Mancozeb
https://www.mda.state.mn.us/mancozeb-fungicide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

General

Target Application Application

Crop . . Reference(s)
Disease(s) Rate (Active Interval

Ingredient)

Early and Late

Potatoes ] 1.2 -2.0 kg/ha 5-10 days [2][12][13]
Blight
Early Blight, Late
Blight,

Tomatoes Anthracnose, 1.5- 2.5 kg/ha 7-10 days [2][12]
Septoria Leaf
Spot
Scab, Rusts, 3.0 - 5.0 kg/ha

Apples/Pears 7-10 days [2][14]
Fabrea Leaf Spot  (Pre-bloom)
Downy Mildew,

Grapes 1.5-2.0 kg/ha 7-14 days [2][12]
Black Rot
Downy Mildew,

_ Anthracnose,

Cucurbits 2.0 - 3.0 kg/ha 7-10 days [12]
Gummy Stem
Blight
Common Rust,

Sweet Corn Helminthosporiu ~1.35 kg/ha 4-7 days [12][14]

m Leaf Blight

Table 3: Toxicological Data for Mancozeb and its

Metabolite ETU
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Organism e L
Test Value Classification Reference(s)
Group
Mammals (Rat, LD50 >4,500 - 11,200 Very Low Acute 5]
Oral) (Mancozeb) mg/kg Toxicity
Birds (Bobwhite >2,250 mg/kg-bw  Practically Non-
_ LC50 (ETU) _ [5]
Quail) (14-day) toxic
_ LC50 (ETU, 96 , _
Freshwater Fish ) 0.91 mg/L Highly Toxic [5]
r
Aquatic EC50 (ETU, 48 )
1.04 mg/L Moderately Toxic  [5]
Invertebrates hr)
Honeybees - - Low Toxicity [15]
Minimal impact ) )
] ) ] ) Compatible with
Predatory Mites Field Studies at 1.6 kg a.i./ha PM [6]
(2-4 applications)
Adverse effects
on fungi and ]
) Concentration-
o actinomycetes
Soil Microbes Lab Study dependent [16]
above 10 ppm; )
impact

bacteria affected
at >1000 ppm

Table 4: Environmental Fate of Mancozeb
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Matrix Parameter Value Notes Reference(s)
) ] 1 day Binds tightly to
Soil Half-life (t%2) ) [5]
(Mancozeb) soil.
ETU is water-
Soil Half-life (t%2) <3 days (ETU) soluble and more  [5]
mobile.
Water ] <1-2 days Degradation is
) Half-life (t%2) [17]
(Hydrolysis) (Mancozeb) pH-dependent.
Ethylenethiourea  ETU is a primary
Degradation (ETU), metabolite of 511171
Products Ethyleneurea toxicological
(EV), EBIS concern.

Experimental Protocols
Protocol 1: Field Efficacy Trial for Mancozeb on Potato
Late Blight

This protocol outlines a standard methodology for evaluating the field performance of
Mancozeb against Phytophthora infestans.

1. Experimental Design:
o Layout: Randomized Complete Block Design (RCBD) with 3-4 replications.
e Plot Size: Minimum 5m x 5m with buffer zones to minimize spray drift.

e Treatments:

o

T1: Untreated Control (water spray).

[¢]

T2: Mancozeb at standard label rate (e.g., 1.5 kg a.i./ha).

[¢]

T3: Mancozeb at a higher rate (e.g., 2.0 kg a.i./ha).
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o T4: Standard competitor fungicide.

. Application:

Equipment: Calibrated knapsack sprayer or research plot sprayer.

Timing: First application should be preventative, initiated before disease onset or based on a
disease forecasting model. Subsequent applications every 7-10 days, depending on weather
conditions.[13]

Coverage: Ensure thorough foliar coverage to the point of runoff.[2][18]

. Inoculation (if necessary):

If natural infection is low, plots can be artificially inoculated with a sporangial suspension of P.
infestans after the first spray application has dried to ensure disease pressure.

. Data Collection:

Disease Severity: Assess the percentage of leaf area affected by late blight on 10-20
randomly selected plants per plot at weekly intervals. Use a standard disease rating scale
(e.g., 0-100%).

Area Under Disease Progress Curve (AUDPC): Calculate from sequential severity ratings to
quantify disease development over time.

Yield: At crop maturity, harvest tubers from a central area of each plot and record the total
and marketable yield.

. Statistical Analysis:

Analyze disease severity and yield data using Analysis of Variance (ANOVA) appropriate for
an RCBD.

Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.
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Caption: Experimental workflow for a field efficacy trial of Mancozeb.
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Protocol 2: Assessing Non-Target Effects on Predatory
Mites in Vineyards

This protocol is based on studies evaluating the compatibility of Mancozeb with IPM programs
in viticulture.[6]

1. Site Selection:

o Select a commercial vineyard with a known, stable population of predatory mites (e.g.,
Typhlodromus pyri).

o Establish multiple plots for each treatment, large enough to maintain distinct mite
populations.

2. Experimental Design:
e Treatments:
o T1: Untreated Control.
o T2: Mancozeb program (e.g., 2-4 applications at 1.6 kg a.i./ha).[6]
o T3: "Harsh" control (a pesticide known to be toxic to predatory mites).

o Timing: Apply treatments according to a typical spray program for the region, targeting key
disease periods for downy mildew.

3. Sampling:
e Method: Collect 50-100 leaves randomly from the central area of each plot.

e Frequency: Sample before the first application (baseline), and at several intervals after
applications cease (e.g., 1, 4, and 8 weeks post-final application) to assess population
recovery.

4. Mite Counting:

o Use a leaf-brushing machine to dislodge mites from leaves onto a sticky plate.
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e Count the number of predatory mites and pest mites (e.g., spider mites) under a
stereomicroscope.

» Express data as the number of mites per leaf.
5. Data Analysis:
e Analyze mite population data over time using repeated measures ANOVA.

o Compare end-of-season populations between treatments to determine the impact of the
spray programs.

o Calculate the predator-to-prey ratio to assess the potential for biological control.

Environmental Fate and Degradation

Mancozeb itself is not persistent in the environment. It degrades rapidly in soil and water,
primarily through hydrolysis.[5][17] The main degradation product of toxicological concern is
ethylenethiourea (ETU), which is more water-soluble and has a greater potential to be mobile
in soils.[5][17] However, ETU also degrades relatively quickly in aerobic soil conditions.[5] Due
to its rapid degradation, Mancozeb is not expected to leach into groundwater, although the
mobility of ETU requires monitoring.[17][19]
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Caption: Environmental degradation pathway of Mancozeb.

Compatibility

Mancozeb is generally compatible with most other insecticides and fungicides.[20] It is often
used in tank-mixes to broaden the spectrum of control and manage resistance.[5][7] Studies
have shown that tank-mixing Mancozeb with various insecticides does not reduce, and can
sometimes enhance, the efficacy of the partner product against target pests while maintaining
its own fungicidal activity.[21][22][23] HoweVer, the stability of Mancozeb is pH-dependent, with
degradation accelerating in neutral to alkaline water (pH 7-9).[20] It is always recommended to
perform a jar test to check for physical compatibility before mixing products on a large scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Mancozeb in
Integrated Pest Management (IPM) Programs]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b076751#application-of-mancozeb-in-integrated-
pest-management-programs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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